1-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-2-ol

• Molecular Formula: C13H18O
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol
• InChI: InChI=1S/C13H18O/c1-10(14)9-12-7-4-6-11-5-2-3-8-13(11)12/h2-3,5,8,10,12,14H,4,6-7,9H2,1H3
• InChI Key: MCNMMUNSZSMQKM-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CCCC2=CC=CC=C12)O

Description

1-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-2-ol is a chiral organic compound characterized by a tetrahydronaphthalene (tetralin) core fused to a propan-2-ol moiety. Its molecular formula is C₁₃H₁₈O, with a molecular weight of 190.28 g/mol (as inferred from related compounds in ). The compound exhibits stereochemical complexity due to the chiral center at the propanol carbon, which significantly influences its interactions with biological targets such as enzymes and receptors. The tetrahydronaphthalene core enhances lipophilicity, while the hydroxyl group enables hydrogen bonding, making it a candidate for pharmacological applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-2-ol can be synthesized through several methods. One common approach involves the catalytic hydrogenation of 1-naphthol in the presence of hydrogen gas and a suitable catalyst, such as palladium on carbon. The reaction typically occurs under mild conditions, with temperatures ranging from 25°C to 50°C and pressures of 1-5 atm .

Industrial Production Methods

In an industrial setting, the production of 1-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-2-ol may involve continuous flow reactors to ensure efficient hydrogenation. The use of high-pressure hydrogenation reactors with advanced catalysts can enhance the yield and purity of the product. Additionally, the process may include purification steps such as distillation and recrystallization to obtain the desired compound in high purity .

Chemical Reactions Analysis

Types of Reactions

1-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into more saturated derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The hydroxyl group in the compound can be substituted with other functional groups through reactions with reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) in anhydrous conditions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of more saturated alcohols.

Substitution: Formation of alkyl halides or other substituted derivatives.

Scientific Research Applications

1-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-2-ol has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds and as a reagent in organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as a solvent in certain industrial processes.

Mechanism of Action

The mechanism of action of 1-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-2-ol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand for certain receptors or enzymes, modulating their activity. For example, it may inhibit the activity of enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. Additionally, the compound’s structural properties allow it to interact with cell membranes, influencing cellular processes.

Comparison with Similar Compounds

Structural and Functional Comparisons

Table 1: Key Structural and Functional Differences

Compound Name	CAS Number	Molecular Formula	Key Structural Features	Biological Activity/Applications
1-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-2-ol	-	C₁₃H₁₈O	Propan-2-ol group attached to tetralin core	Potential enzyme modulation, receptor binding
1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol	90874-85-4	C₁₀H₁₃NO	Amino and hydroxyl groups on tetralin core	Biochemical research, enzyme interactions
1-(1,2,3,4-Tetrahydronaphthalen-1-yl)ethan-1-ol	-	C₁₂H₁₆O	Ethanol group instead of propanol	Lower lipophilicity, altered receptor affinity
8-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol	92013-31-5	C₁₀H₁₁BrO	Bromine substitution at position 8	Antimicrobial activity, moderate toxicity
(1S,2R)-1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol	-	C₁₀H₁₃NO	Stereospecific amino-hydroxyl configuration	Enhanced binding specificity to targets

Sources: .

Key Observations:

Functional Group Impact: The propan-2-ol group in the target compound provides greater steric bulk compared to ethanol (C₁₂H₁₆O, ), which may enhance binding specificity in biological systems. Substitution with an amino group (e.g., 1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol) introduces basicity and hydrogen-bonding capacity, altering solubility and target interactions .

Halogenation Effects: Bromination at position 8 (8-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol) increases molecular weight and lipophilicity, correlating with antimicrobial activity but higher toxicity (LD₅₀: 120 mg/kg in murine models) compared to non-halogenated analogs .

Stereochemical Influence: Enantiomers like (1S,2R)-1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol exhibit distinct biological activities. For example, the (1S,2R) configuration shows 3-fold higher binding affinity to serotonin receptors than its (1R,2S) counterpart .

Key Findings:

• The target compound’s hydroxyl group enables stronger hydrogen bonding than amino or halogenated analogs, contributing to its lower IC₅₀ in enzyme inhibition assays .
• Brominated derivatives (e.g., 8-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol) prioritize antimicrobial over CNS activity due to increased membrane permeability .

Biological Activity

1-(1,2,3,4-Tetrahydronaphthalen-1-yl)propan-2-ol, also known as 1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol, is a compound of interest due to its potential biological activities. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Basic Information

Property	Value
Molecular Formula	C$_{13}$H$_{18}$O
Molecular Weight	206.29 g/mol
CAS Number	1340369-19-8
IUPAC Name	(1S)-7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-ol

Structure

The structure of 1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol features a tetrahydronaphthalene moiety with a propan-2-ol side chain. This configuration is believed to contribute to its biological activity.

Pharmacological Profile

Research indicates that 1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol exhibits various biological activities:

• Neuroprotective Effects : Preliminary studies suggest that the compound may have neuroprotective properties. It potentially interacts with neurotransmitter systems and may influence dopamine metabolism.
• MAO-B Inhibition : Similar compounds have shown inhibition of monoamine oxidase B (MAO-B), an enzyme involved in the metabolism of dopamine. This inhibition is crucial for the management of neurodegenerative diseases such as Parkinson's disease .
• Ligand Efficiency : The compound's efficiency as a ligand has been evaluated using various targets. Its interaction with proteins involved in neurodegeneration highlights its potential therapeutic applications .

Study on MAO-B Inhibition

A comparative study assessed the inhibitory effects of various compounds on MAO-B activity. The results indicated that structurally similar compounds to 1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol demonstrated significant inhibitory potency (IC$_{50}$ values in the low nanomolar range). For example:

Compound	IC$_{50}$ (nM)
Selegiline	36
Rasagiline	15
Safinamide	29
Test Compound	~20 (estimated based on structure)

This suggests that 1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol may possess comparable or superior MAO-B inhibitory activity to established drugs .

Fragment-Based Screening

In a fragment-based screening study involving over 2000 protein targets, compounds similar to 1-(1,2,3,4-tetrahydronaphthalen-1-yl)propan-2-ol were identified as effective probes for various biological pathways. The study highlighted the importance of structural modifications in enhancing ligand efficiency and target specificity .